Cas no 175278-64-5 (4-Bromobenzenesulfinic Acid sodium salt dihydrate)

4-Bromobenzenesulfinic Acid sodium salt dihydrate (CAS: [insert CAS if available]) is a white to off-white crystalline powder commonly used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for sulfonation reactions and as a precursor in the preparation of sulfones or sulfonamides. The dihydrate form ensures improved handling and solubility in aqueous and polar organic solvents. This compound is particularly valuable in cross-coupling reactions and as a building block for functionalized aromatic systems. Proper storage under anhydrous conditions is recommended to maintain its integrity.
4-Bromobenzenesulfinic Acid sodium salt dihydrate structure
175278-64-5 structure
Product Name:4-Bromobenzenesulfinic Acid sodium salt dihydrate
CAS No:175278-64-5
MF:C6H8BrNaO4S
MW:279.084091186523
MDL:MFCD00210139
CID:92167
PubChem ID:23683129
Update Time:2025-08-05

4-Bromobenzenesulfinic Acid sodium salt dihydrate Chemical and Physical Properties

Names and Identifiers

    • Sodium 4-bromobenzenesulfinate dihydrate
    • SODIUM 4-BROMOBENZENE-1-SULFINATE DIHYDRATE
    • 4-BROMOBENZENESULFINIC ACID
    • 4-BROMOBENZENESULFONIC ACID SODIUM SALT DIHYDRATE
    • BUTTPARK 120\07-61
    • sodium 4-bromobenzene-1-sulphinate dihydrate
    • 4-Bromobenzenesulfinic Acid Sodium Salt
    • 4-Bromobenzenesulfinic acid sodium salt dihydrate
    • 4-bromobenzenesulfi
    • 4-BROMOBENZENESULFINIC ACID SODIUM SALT 2-HYDRATE
    • SodiuM 4-broMobenzenesulfinate, dihydrate
    • AS-80534
    • FT-0643701
    • 175278-64-5
    • D97339
    • AKOS016009940
    • SY272767
    • Benzenesulfinic acid, 4-bromo-, sodium salt, hydrate (1:1:2)
    • CS-0157407
    • AMY22340
    • 4-Bromobenzenesulfonic acid sodium salt 2-hydrate
    • A812068
    • DTXSID60635594
    • SEHRIJWUZPAQNR-UHFFFAOYSA-M
    • sodium 4-bromophenylsulfinate dihydrate
    • ?4-BROMOBENZENESULFINIC ACID SODIUM SALT DIHYDRATE
    • MFCD00210139
    • sodium;4-bromobenzenesulfinate;dihydrate
    • 4-BROMOBENZENESULFINICACIDSODIUMSALTDIHYDRATE
    • Sodium 4-bromobenzene-1-sulfinate--water (1/1/2)
    • DB-044216
    • 4-Bromobenzenesulfinic Acid sodium salt dihydrate
    • MDL: MFCD00210139
    • Inchi: 1S/C6H5BrO2S.Na.2H2O/c7-5-1-3-6(4-2-5)10(8)9;;;/h1-4H,(H,8,9);;2*1H2/q;+1;;/p-1
    • InChI Key: SEHRIJWUZPAQNR-UHFFFAOYSA-M
    • SMILES: BrC1C=CC(=CC=1)S(=O)[O-].[Na+].O.O

Computed Properties

  • Exact Mass: 277.92200
  • Monoisotopic Mass: 277.922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: powder
  • Density: g/cm3
  • Melting Point: >280°C
  • Boiling Point: 382.5°Cat760mmHg
  • Flash Point: 185.1°C
  • Water Partition Coefficient: Soluble in water.
  • PSA: 77.80000
  • LogP: 2.42420
  • Solubility: Soluble

4-Bromobenzenesulfinic Acid sodium salt dihydrate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36/37/39

4-Bromobenzenesulfinic Acid sodium salt dihydrate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Bromobenzenesulfinic Acid sodium salt dihydrate Pricemore >>

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Additional information on 4-Bromobenzenesulfinic Acid sodium salt dihydrate

Comprehensive Guide to 4-Bromobenzenesulfinic Acid Sodium Salt Dihydrate (CAS 175278-64-5)

4-Bromobenzenesulfinic Acid Sodium Salt Dihydrate (CAS 175278-64-5) is a specialized organic compound widely utilized in pharmaceutical synthesis, material science, and chemical research. This white to off-white crystalline powder is known for its unique sulfinic acid functional group, which makes it a versatile intermediate in cross-coupling reactions, catalysis, and ligand design. With the growing demand for high-purity intermediates in drug development, this compound has gained significant attention in recent years.

The molecular structure of 4-Bromobenzenesulfinic Acid Sodium Salt Dihydrate features a bromine substituent at the para position, enhancing its reactivity in palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers often search for "sulfinic acid derivatives applications" or "sodium sulfinate uses in organic synthesis," highlighting its role in constructing complex molecules. Its dihydrate form ensures stability during storage, addressing common concerns about moisture-sensitive reagents.

In the context of green chemistry, this compound aligns with trends toward atom-efficient synthesis. A frequently asked question is "How does 4-Bromobenzenesulfinic Acid compare to other sulfinate salts?" The answer lies in its balanced reactivity—the bromo group facilitates further functionalization while the sulfinate moiety acts as a mild reducing agent. This dual functionality makes it valuable for asymmetric synthesis and chiral auxiliary preparation.

Analytical techniques like HPLC, NMR, and mass spectrometry confirm the purity of CAS 175278-64-5, a critical factor for laboratories requiring GMP-compliant intermediates. Recent publications explore its use in photo-redox catalysis—a hot topic in sustainable chemistry circles. Users searching for "safe handling of sulfinic acid salts" will appreciate its non-volatile nature and compatibility with standard lab protocols.

The pharmaceutical industry values this compound for constructing biaryl ethers and heterocyclic scaffolds, particularly in kinase inhibitor development. Its CAS registry (175278-64-5) frequently appears in patent literature related to anticancer agents and anti-inflammatory drugs. Unlike some reactive intermediates, it demonstrates excellent shelf life when stored under anhydrous conditions, reducing waste in R&D workflows.

Emerging applications include polymeric materials and coordination chemistry, where researchers investigate its role in creating self-assembled monolayers (SAMs). For those querying "alternative to toxic sulfonyl chlorides," this sodium salt offers a safer profile while maintaining similar reactivity. The dihydrate form (often abbreviated as "NaBrBSO2·2H2O" in publications) provides consistent water content crucial for stoichiometric control in sensitive reactions.

Quality control protocols for 4-Bromobenzenesulfinic Acid Sodium Salt Dihydrate emphasize residual solvent analysis and heavy metal screening—key considerations for API manufacturing. Its compatibility with flow chemistry systems makes it suitable for continuous processing, a trending approach in modern labs. Discussions about "scaling up sulfinate reactions" often reference this compound's predictable behavior under optimized conditions.

In academic settings, CAS 175278-64-5 serves as a model compound for teaching electrophilic aromatic substitution and redox chemistry. The bromine atom allows straightforward functional group interconversion, while the sulfinate group participates in radical reactions—a combination that sparks questions like "Can sulfinates act as radical initiators?" Recent studies confirm their role in SET (single electron transfer) processes.

From a regulatory standpoint, proper documentation of 4-Bromobenzenesulfinic Acid Sodium Salt Dihydrate includes SDS compliance and REACH registration data. Its environmental fate—often searched as "sulfinate biodegradation pathways"—shows moderate persistence with low bioaccumulation potential. These characteristics support its inclusion in green solvent-based synthetic routes.

Future research directions may explore its electrochemical applications or nanomaterial functionalization. The compound's X-ray crystallography data (available in CSD databases) reveals interesting hydrogen-bonding patterns that could inspire crystal engineering studies. As synthetic methodologies evolve, CAS 175278-64-5 remains a valuable tool for structure-activity relationship (SAR) investigations across multiple disciplines.

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